Cas no 1600484-61-4 (3-(4-Ethylpiperidin-2-yl)oxan-4-one)

• Product Name: 3-(4-Ethylpiperidin-2-yl)oxan-4-one
• CAS No: 1600484-61-4
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5690400
• PubChem ID: 114425922
• Update Time: 2025-05-25

3-(4-Ethylpiperidin-2-yl)oxan-4-one Chemical and Physical Properties

Names and Identifiers

• 1600484-61-4
• 3-(4-Ethylpiperidin-2-yl)oxan-4-one
• EN300-1125412
• 4H-Pyran-4-one, 3-(4-ethyl-2-piperidinyl)tetrahydro-

• Inchi： 1S/C12H21NO2/c1-2-9-3-5-13-11(7-9)10-8-15-6-4-12(10)14/h9-11,13H,2-8H2,1H3
• InChI Key： MDOUGJDRPRPLQN-UHFFFAOYSA-N
• SMILES： O1CCC(C(C1)C1CC(CC)CCN1)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.017±0.06 g/cm3(Predicted)
• Boiling Point: 326.0±32.0 °C(Predicted)
• pka: 8.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(4-Ethylpiperidin-2-yl)oxan-4-one

Professional Introduction to 3-(4-Ethylpiperidin-2-yl)oxan-4-one (CAS No. 1600484-61-4)

3-(4-Ethylpiperidin-2-yl)oxan-4-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1600484-61-4, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a piperidine ring and an oxanone moiety, which are both crucial for its pharmacological activity.

The piperidine ring, a six-membered heterocyclic amine, is known for its role in enhancing the bioavailability and metabolic stability of many pharmaceutical agents. In contrast, the oxanone group introduces a rigid ether-like structure, which can influence the compound's solubility and interaction with biological targets. The combination of these structural features makes 3-(4-Ethylpiperidin-2-yl)oxan-4-one a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular modeling studies suggest that 3-(4-Ethylpiperidin-2-yl)oxan-4-one exhibits favorable binding affinity to various biological receptors, including those involved in neurotransmitter signaling. This has sparked interest in exploring its potential as a lead compound for the development of novel therapeutic agents.

In vitro studies have demonstrated that 3-(4-Ethylpiperidin-2-yl)oxan-4-one possesses inhibitory activity against certain enzymes and receptors relevant to neurological disorders. For instance, preliminary data indicate that this compound may interfere with the activity of enzymes such as monoamine oxidase (MAO), which are implicated in conditions like depression and Parkinson's disease. Additionally, its interaction with serotonin receptors suggests potential applications in treating mood disorders.

The synthesis of 3-(4-Ethylpiperidin-2-yl)oxan-4-one involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and asymmetric synthesis, have been employed to optimize the production process. These techniques not only improve efficiency but also minimize unwanted byproducts, making the compound more suitable for clinical trials.

One of the key challenges in developing pharmaceuticals based on 3-(4-Ethylpiperidin-2-yl)oxan-4-one is its potential metabolic degradation pathways. Understanding these pathways is essential for predicting side effects and designing effective drug formulations. Metabolic studies using liver microsomes have revealed that this compound undergoes biotransformation via cytochrome P450 enzymes, leading to the formation of various metabolites. Further research is needed to characterize these metabolites and assess their toxicity profiles.

The role of 3-(4-Ethylpiperidin-2-yl)oxan-4-one in drug development is further highlighted by its compatibility with modern biotechnological approaches. For example, it has been incorporated into libraries of compounds used in high-throughput screening (HTS) campaigns to identify novel drug candidates. HTS platforms enable researchers to rapidly test thousands of compounds for their biological activity, streamlining the drug discovery process.

Recent publications have also explored the potential of 3-(4-Ethylpiperidin-2-yl)oxan-4-one in addressing emerging therapeutic challenges. For instance, studies suggest that this compound may exhibit antiviral properties due to its ability to disrupt viral replication mechanisms. Additionally, its structural features make it a versatile scaffold for designing molecules that target specific disease pathways.

The future prospects of 3-(4-Ethylpiperidin-2-yl)oxan-4-one are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical practice. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for various diseases.